Cas no 916173-12-1 (1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)-
• CAS No: 916173-12-1
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 786905
• PubChem ID: 58087766
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-(3,5-dimethylphenyl)-
• 4-(3,5-dimethyl-phenyl)-1H-pyrrolo[2,3-b]pyridine
• 4-(3,5-dimethylphenyl)-1H-pyrrolo[2,3-b]pyridine
• 916173-12-1
• DTXSID60728793
• SCHEMBL857132

• Inchi： 1S/C15H14N2/c1-10-7-11(2)9-12(8-10)13-3-5-16-15-14(13)4-6-17-15/h3-9H,1-2H3,(H,16,17)
• InChI Key： CAKKWSHZBOSGPV-UHFFFAOYSA-N
• SMILES： N1C=CC2C1=NC=CC=2C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 222.115698455g/mol
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų